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  4. (1S,2S,3Ar)-1-(adamantane-1-carbonyl)-2-(4-propan-2-yloxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
(1S,2S,3Ar)-1-(adamantane-1-carbonyl)-2-(4-propan-2-yloxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile (1S,2S,3Ar)-1-(adamantane-1-carbonyl)-2-(4-propan-2-yloxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Brand Name: Vulcanchem
CAS No.: 293751-86-7
VCID: VC0460535
InChI: InChI=1S/C34H35N3O2/c1-21(2)39-27-10-7-26(8-11-27)30-31(32(38)33-16-22-13-23(17-33)15-24(14-22)18-33)37-28-6-4-3-5-25(28)9-12-29(37)34(30,19-35)20-36/h3-12,21-24,29-31H,13-18H2,1-2H3/t22?,23?,24?,29-,30-,31+,33?/m1/s1
SMILES: CC(C)OC1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=CC=CC=C43)C(=O)C56CC7CC(C5)CC(C7)C6
Molecular Formula: C34H35N3O2
Molecular Weight: 517.7g/mol

(1S,2S,3Ar)-1-(adamantane-1-carbonyl)-2-(4-propan-2-yloxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile

CAS No.: 293751-86-7

Main Products

VCID: VC0460535

Molecular Formula: C34H35N3O2

Molecular Weight: 517.7g/mol

(1S,2S,3Ar)-1-(adamantane-1-carbonyl)-2-(4-propan-2-yloxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile - 293751-86-7

CAS No. 293751-86-7
Product Name (1S,2S,3Ar)-1-(adamantane-1-carbonyl)-2-(4-propan-2-yloxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Molecular Formula C34H35N3O2
Molecular Weight 517.7g/mol
IUPAC Name (1S,2S,3aR)-1-(adamantane-1-carbonyl)-2-(4-propan-2-yloxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Standard InChI InChI=1S/C34H35N3O2/c1-21(2)39-27-10-7-26(8-11-27)30-31(32(38)33-16-22-13-23(17-33)15-24(14-22)18-33)37-28-6-4-3-5-25(28)9-12-29(37)34(30,19-35)20-36/h3-12,21-24,29-31H,13-18H2,1-2H3/t22?,23?,24?,29-,30-,31+,33?/m1/s1
Standard InChIKey FEBMZPZUJDRZHV-LFSXOUKUSA-N
Isomeric SMILES CC(C)OC1=CC=C(C=C1)[C@@H]2[C@H](N3[C@@H](C2(C#N)C#N)C=CC4=CC=CC=C43)C(=O)C56CC7CC(C5)CC(C7)C6
SMILES CC(C)OC1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=CC=CC=C43)C(=O)C56CC7CC(C5)CC(C7)C6
Canonical SMILES CC(C)OC1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=CC=CC=C43)C(=O)C56CC7CC(C5)CC(C7)C6
PubChem Compound 11838512
Last Modified Nov 11 2021
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